Cas no 151664-22-1 (5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl)-)

• Product Name: 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl)-
• CAS No: 151664-22-1
• MF: C₁₈H₃₂O₃Sn
• MW: 415.154885292053
• CID: 5306488
• PubChem ID: 11069718
• Update Time: 2025-07-16

5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl)-
• 151664-22-1
• F86134
• 1-tributylstannyl-5,8-dioxaspiro[3.4]oct-1-en-3-one

• Inchi： 1S/C6H5O3.3C4H9.Sn/c7-5-1-2-6(5)8-3-4-9-6;3*1-3-4-2;/h1H,3-4H2;3*1,3-4H2,2H3;
• InChI Key： AKGZDSUHAPOHRC-UHFFFAOYSA-N
• SMILES： C1(=O)C2(OCCO2)C([Sn](CCCC)(CCCC)CCCC)=C1

Computed Properties

• Exact Mass: 416.137347g/mol
• Monoisotopic Mass: 416.137347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl)-

Introduction to 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 151664-22-1, identified as 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl), represents a fascinating intersection of organic chemistry and synthetic methodologies. This spirocyclic ketone derivative has garnered attention in recent years due to its unique structural features and potential applications in pharmaceutical synthesis and material science. The presence of a tin-containing moiety enhances its utility as a reagent in cross-coupling reactions, making it a valuable tool for researchers exploring novel synthetic pathways.

In the realm of medicinal chemistry, the spirocyclic framework of 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl) offers distinct advantages over traditional linear or cyclic structures. The spirocyclic core imparts rigidity and stability to the molecule, which can be leveraged to optimize binding affinity and metabolic stability in drug candidates. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications, particularly in oncology and anti-inflammatory treatments.

The tributylstannyl substituent is a key feature that distinguishes this compound from its analogs. Tin-based reagents are well-documented for their efficacy in palladium-catalyzed cross-coupling reactions, such as the Stille coupling. This reaction is particularly valuable for forming carbon-carbon bonds under mild conditions, making it an attractive option for late-stage functionalization of complex molecular architectures. The use of 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl) as a precursor has been explored in the development of novel heterocycles and polycyclic systems, which are increasingly recognized for their pharmacological properties.

Advances in computational chemistry have further illuminated the synthetic potential of this compound. Molecular modeling studies suggest that the spirocyclic structure can be engineered to enhance interactions with biological targets, thereby improving drug-like properties such as solubility and bioavailability. Researchers are leveraging these insights to design next-generation scaffolds that exhibit enhanced efficacy and reduced toxicity profiles.

The integration of 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl) into flow chemistry systems has also emerged as a promising approach for scalable synthesis. Continuous flow reactors offer precise control over reaction conditions, enabling higher yields and cleaner reaction profiles compared to traditional batch processing. This methodology aligns with the growing emphasis on green chemistry principles, where atom economy and waste minimization are prioritized.

In material science, the unique electronic properties of this compound have been investigated for applications in organic electronics and photovoltaic devices. The spirocyclic core can act as an electron-deficient unit, facilitating charge transport in conjugated polymers used in organic light-emitting diodes (OLEDs) and solar cells. Recent patents have demonstrated its incorporation into high-performance materials that exhibit superior thermal stability and optical characteristics.

The role of CAS number 151664-22-1 in academic research continues to expand as new methodologies are developed. Collaborative efforts between synthetic chemists and biologists have led to innovative applications in enzyme inhibition studies and receptor binding assays. The ability to functionalize the spirocyclic scaffold at multiple positions allows for the generation of libraries of derivatives with tailored biological activities.

Future directions for research on 5,8-Dioxaspiro[3.4]oct-2-en-1-one, 3-(tributylstannyl) include exploring its utility in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials offer exceptional porosity and surface area, making them ideal for gas storage applications or as catalysts in organic transformations. The incorporation of tin-based units into these frameworks could open new avenues for designing highly selective sorbents or heterogeneous catalysts.

Overall, the versatility of CAS number 151664-22-1 underscores its importance as a building block in modern chemical synthesis. Its unique structural features combined with its reactivity make it indispensable for researchers seeking innovative solutions across multiple disciplines. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to grow even further.